Cas no 22413-00-9 (Tetradecanoic acid,eicosyl ester)

Tetradecanoic acid, eicosyl ester (CAS 42233-03-8) is a long-chain fatty acid ester derived from the reaction of tetradecanoic acid (myristic acid) with eicosanol. This compound exhibits high thermal stability and low volatility, making it suitable for applications requiring durable lubricants or emollients. Its hydrophobic nature and molecular structure contribute to excellent film-forming properties, often utilized in coatings, personal care formulations, and industrial additives. The ester's compatibility with nonpolar matrices enhances its utility in polymer processing and as a plasticizer. With a defined melting point and resistance to oxidation, it offers consistent performance in high-temperature environments. Its synthesis and purity can be tailored to meet specific technical requirements.

Tetradecanoic acid,eicosyl ester structure

22413-00-9 structure

Product Name:Tetradecanoic acid,eicosyl ester

CAS No:22413-00-9

MF:C₃₄H₆₈O₂

MW:508.90253162384

CID:282879

PubChem ID:89701

Update Time:2025-06-08

Tetradecanoic acid,eicosyl ester Chemical and Physical Properties

Names and Identifiers

- Tetradecanoic acid,eicosyl ester
- icosyl tetradecanoate
- Icosyl myristate
- Icosyl myristate #
- SCHEMBL4804216
- eicosanyl tetradecanoate
- N-EICOSYL N-TETRADECANOATE
- LMFA07010044
- SIRGJSXHZWCMOB-UHFFFAOYSA-N
- 42UT7NR38P
- DTXSID50176946
- NS00027162
- 22413-00-9
- Arachidyl myristate
- EINECS 244-967-9
- myristic acid arachidyl ester
- WE(20:0/14:0)
- UNII-42UT7NR38P
- Eicosyl tetradecanoate
- Myristic acid, eicosyl ester
- Q27258576
- Tetradecanoic acid, eicosyl ester
- Inchi： 1S/C34H68O2/c1-3-5-7-9-11-13-15-16-17-18-19-20-21-23-25-27-29-31-33-36-34(35)32-30-28-26-24-22-14-12-10-8-6-4-2/h3-33H2,1-2H3
- InChI Key： SIRGJSXHZWCMOB-UHFFFAOYSA-N
- SMILES： O(C(CCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCC

Computed Properties

Exact Mass: 508.52224
Monoisotopic Mass: 508.522
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 36
Rotatable Bond Count: 32
Complexity: 406
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 16.3
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 0.857
Boiling Point: 528.4°Cat760mmHg
Flash Point: 283.6°C
Refractive Index: 1.456
PSA: 26.3

Tetradecanoic acid,eicosyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Larodan	45-1420-13-1g	Arachidyl Myristate	22413-00-9	>99%	1g	€184.00	2025-03-07
Larodan	45-1420-9-100mg	Arachidyl Myristate	22413-00-9	>99%	100mg	€58.00	2025-03-07